Cas no 35746-21-5 ((E)-Tetradec-11-enal)

(E)-Tetradec-11-enal is a long-chain unsaturated aldehyde with the molecular formula C₁₄H₂₆O. This compound is characterized by its (E)-configuration at the 11-position, contributing to its distinct chemical reactivity and stability. It is commonly utilized in organic synthesis, particularly in the production of flavor and fragrance compounds, due to its ability to impart unique olfactory properties. The compound's linear structure and terminal aldehyde group make it a versatile intermediate for further functionalization, including hydrogenation or condensation reactions. Its high purity and well-defined stereochemistry ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended to preserve its integrity.
(E)-Tetradec-11-enal structure
(E)-Tetradec-11-enal structure
Product Name:(E)-Tetradec-11-enal
CAS No:35746-21-5
MF:C14H26O
MW:210.355644702911
CID:313798
PubChem ID:6365677
Update Time:2025-05-20

(E)-Tetradec-11-enal Chemical and Physical Properties

Names and Identifiers

    • (E)-Tetradec-11-enal
    • (E)-11-Tetradecenal
    • 11-Tetradecenal, (11E)-
    • E-11-Tetradecenal
    • 11-tetradecenal
    • E,Z-11-tetradecen-1-al
    • Einecs 252-710-7
    • (E)-11-Tetradecenyl aldehyde
    • trans-11-Tetradecenal
    • LMFA06000172
    • AKOS015839809
    • SCHEMBL808558
    • 11E-Tetradecenal
    • CHEBI:168731
    • Tetradecene-11-al-1
    • 11-Tetradecenal, (E)-
    • 11-tetradecenal, E
    • 70893-80-0
    • A913621
    • DTXSID80885635
    • (11E)-Tetradecenal
    • NS00088855
    • (11E)-11-TETRADECENAL
    • (11E)-tetradec-11-enal
    • 35746-21-5
    • SCHEMBL591731
    • 11E-14CHO
    • AI3-35931
    • SPFYVVCZIOLVOK-ONEGZZNKSA-N
    • MDL: MFCD00798087
    • Inchi: 1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h3-4,14H,2,5-13H2,1H3/b4-3+
    • InChI Key: SPFYVVCZIOLVOK-ONEGZZNKSA-N
    • SMILES: O=CCCCCCCCCC/C=C/CC

Computed Properties

  • Exact Mass: 210.19800
  • Monoisotopic Mass: 210.198365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5

Experimental Properties

  • Density: 0.839±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: 290°C at 760 mmHg
  • Flash Point: 132.7±7.8 °C
  • Refractive Index: 1.4483 (21 ºC)
  • Solubility: Almost insoluble (0.015 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 4.66240
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(E)-Tetradec-11-enal Customs Data

  • HS CODE:2912190090
  • Customs Data:

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(E)-Tetradec-11-enal Pricemore >>

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Additional information on (E)-Tetradec-11-enal

Comprehensive Guide to (E)-Tetradec-11-enal (CAS No. 35746-21-5): Properties, Applications, and Industry Insights

(E)-Tetradec-11-enal, identified by its CAS number 35746-21-5, is a specialized organic compound belonging to the class of unsaturated aldehydes. This 14-carbon aldehyde features a trans-configuration (E-isomer) at the 11th position, contributing to its unique chemical and olfactory properties. Widely recognized in fragrance chemistry, this compound exhibits a characteristic waxy, citrus-like aroma with subtle floral undertones, making it valuable in perfumery and flavor formulations.

The growing demand for sustainable aroma chemicals has positioned (E)-Tetradec-11-enal as a compound of interest in green chemistry initiatives. Recent studies highlight its potential as a bio-based alternative to synthetic musks, aligning with the EU's Cosmetics Regulation (EC) No 1223/2009 restrictions on certain synthetic compounds. Its low environmental persistence compared to traditional fragrance fixatives has sparked research into its use in eco-friendly perfumes.

From a molecular perspective, the compound's C14H26O structure (MW: 210.36 g/mol) features a reactive aldehyde group that participates in condensation reactions, while the terminal double bond enables further functionalization. This dual reactivity makes it valuable for creating fragrance precursors and chiral intermediates in asymmetric synthesis. Analytical characterization typically employs GC-MS (retention indices ~1450-1500) and FTIR spectroscopy (characteristic C=O stretch at 1725 cm⁻¹).

In industrial applications, (E)-Tetradec-11-enal serves as a key odorant in fabric softeners and household cleaners, where its ability to mask base odors is highly valued. The home care products market, projected to reach $320 billion by 2027 (CAGR 5.1%), increasingly incorporates such specialty aldehydes for their long-lasting scent profiles. Formulators appreciate its blending compatibility with other fragrance ingredients like linalool and limonene.

Emerging research explores the compound's role in pheromone communication systems of certain Lepidoptera species, with potential applications in eco-friendly pest control. This aligns with current agrochemical trends seeking alternatives to neonicotinoids. Additionally, its structure-activity relationship is being investigated for antimicrobial surface coatings, particularly in healthcare settings where odor control meets infection prevention needs.

Quality specifications for CAS 35746-21-5 typically require ≥95% purity (by GC), with strict limits on isomeric impurities that could affect odor quality. Storage recommendations emphasize argon atmosphere protection at 2-8°C to prevent autoxidation of the aldehyde group. Recent advances in continuous flow chemistry have improved the compound's commercial synthesis, reducing byproducts compared to traditional batch processes.

The compound's regulatory status remains favorable under REACH, with no current restrictions. However, formulators should monitor evolving IFRA standards regarding aldehyde usage levels. Safety assessments indicate low acute toxicity (LD50 >2000 mg/kg oral, rat), though standard personal protective equipment is recommended during handling due to potential skin sensitization risks common to α,β-unsaturated aldehydes.

Market analysts note increasing Asia-Pacific demand for (E)-Tetradec-11-enal, particularly from China's expanding fine chemicals sector. The compound's pricing stability (€120-150/kg, 2023) makes it attractive compared to more volatile essential oil derivatives. Future developments may include enantioselective synthesis routes to produce optically pure forms for high-value fragrance applications.

For researchers, frequent queries about NMR spectral data (¹H NMR (CDCl₃): δ 9.76 (t, J=1.8 Hz, 1H), 5.35-5.45 (m, 2H)) and chromatographic methods reflect the compound's analytical importance. In formulation science, common search trends include "compatibility with ethanol-based carriers" and "stabilization techniques for unsaturated aldehydes", indicating practical industry concerns.

As consumer preferences shift toward clean-label fragrances, (E)-Tetradec-11-enal offers formulators a balance between natural-like organoleptics and synthetic consistency. Its structure-property relationships continue to inspire research in molecular olfaction and controlled release systems, ensuring ongoing relevance across multiple industries.

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